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Compound of Interest

Compound Name: Tetratriacontane-d70

Cat. No.: B15127751

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetratriacontane-d70 (C34D70) is a perdeuterated very-long-chain alkane, a stable isotope-
labeled compound valuable for tracing the metabolic fate of very-long-chain fatty acids
(VLCFAS) in biological systems. Due to their chemical similarity to their non-deuterated
counterparts, these tracers participate in the same biochemical reactions without altering the
fundamental properties of the molecules.[1] The incorporation of deuterium allows for the
precise tracking of these molecules and their metabolic products using mass spectrometry.[1]
This application note provides a comprehensive overview of the use of Tetratriacontane-d70
in metabolic studies, focusing on the elucidation of VLCFA metabolism, which is primarily
handled by peroxisomal [3-oxidation. Dysregulation of VLCFA metabolism is implicated in
several metabolic disorders, making these tracers critical tools in disease research and drug
development.

Metabolic Pathway of Tetratriacontane

The metabolism of a long-chain alkane like Tetratriacontane is initiated by an oxidation step,
followed by the catabolism of the resulting fatty acid.
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« Initial Oxidation: The first and rate-limiting step is the hydroxylation of the terminal methyl
group of the alkane, catalyzed by cytochrome P450 monooxygenases. This reaction forms a
primary fatty alcohol (1-tetratriacontanol). The fatty alcohol is then further oxidized to a fatty
aldehyde and subsequently to a carboxylic acid, forming tetratriacontanoic acid (C34:0), a
very-long-chain fatty acid.

o Peroxisomal B-Oxidation: Very-long-chain fatty acids (VLCFAS), typically those with 22 or
more carbon atoms, are primarily metabolized through (3-oxidation within peroxisomes, as
they are poor substrates for mitochondrial 3-oxidation.[2] In the peroxisome, the VLCFA
undergoes a series of reactions that shorten its carbon chain by two carbons in each cycle,
producing acetyl-CoA and a shortened acyl-CoA. This process continues until the fatty acid
is short enough to be transported to the mitochondria for complete oxidation.

The use of Tetratriacontane-d70 allows researchers to trace the flux of the C34 backbone
through these pathways by monitoring the appearance of deuterated intermediates and
downstream metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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